Cas no 68758-68-9 (Ethyl 4-Hydroxymandelate)
Ethyl 4-Hydroxymandelate is a versatile organic compound commonly used as an intermediate in pharmaceutical and fine chemical synthesis. Its structure features both hydroxyl and ester functional groups, making it valuable for derivatization and chiral synthesis applications. The compound exhibits high purity and stability under standard storage conditions, ensuring reliable performance in reactions. Its solubility in common organic solvents facilitates ease of handling in laboratory and industrial settings. Ethyl 4-Hydroxymandelate is particularly useful in the preparation of active pharmaceutical ingredients (APIs) and specialty chemicals, where precise molecular control is required. The product is typically supplied with detailed analytical documentation to meet stringent quality standards.
Ethyl 4-Hydroxymandelate structure
Product Name:Ethyl 4-Hydroxymandelate
CAS No:68758-68-9
MF:C10H12O4
MW:196.199883460999
MDL:MFCD00020180
CID:90445
PubChem ID:111357
Update Time:2025-06-07
Ethyl 4-Hydroxymandelate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2-hydroxy-2-(4-hydroxyphenyl)acetate
- 4-Hydroxymandelic acid ethyl ester
- Ethyl 4-Hydroxymandelate
- Ethyl 4-hydroxy-dl-mandelate
- Benzeneacetic acid, .alpha.,4-dihydroxy-, ethyl ester
- Ethyl alpha,4-dihydroxyphenylacetate
- Ethyl hydroxy(4-hydroxyphenyl)acetate
- AKOS009159478
- PS-3695
- Ethyl hydroxy(4-hydroxyphenyl)acetate #
- FT-0626094
- Benzeneacetic acid, alpha,4-dihydroxy-, ethyl ester
- SCHEMBL5209865
- MFCD00020180
- CS-0206788
- A836240
- 68758-68-9
- DTXSID00887494
- G82782
- DB-055187
-
- MDL： MFCD00020180
- Inchi： 1S/C10H12O4/c1-2-14-10(13)9(12)7-3-5-8(11)6-4-7/h3-6,9,11-12H,2H2,1H3
- InChI Key： VLOUFSKXRCPIQR-UHFFFAOYSA-N
- SMILES： O(CC)C(C(C1C=CC(=CC=1)O)O)=O
- BRN： 3132065
Computed Properties
- Exact Mass: 196.07400
- Monoisotopic Mass: 196.07355886g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: nothing
- Topological Polar Surface Area: 66.8Ų
Experimental Properties
- Color/Form: White powder
- Melting Point: 129-131°C
- PSA: 66.76000
- LogP: 0.98870
- Solubility: Not determined
Ethyl 4-Hydroxymandelate Customs Data
- HS CODE：2918290000
- Customs Data：
China Customs Code:
2918290000Overview:
2918290000 Other carboxylic acids and anhydrides containing phenolic groups but not other oxy groups\Acyl halide\Peroxides and peroxyacids and their derivatives.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported foodSummary:
HS: 2918290000 other carboxylic acids with phenol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) VAT:17.0% MFN tariff:6.5% General tariff:30.0%
Ethyl 4-Hydroxymandelate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019121325-5g |
Ethyl 2-hydroxy-2-(4-hydroxyphenyl)acetate |
68758-68-9 | 98% | 5g |
$197.76 | 2023-09-01 | |
| Alichem | A019121325-10g |
Ethyl 2-hydroxy-2-(4-hydroxyphenyl)acetate |
68758-68-9 | 98% | 10g |
$311.08 | 2023-09-01 | |
| TRC | E945623-100mg |
Ethyl 4-Hydroxymandelate |
68758-68-9 | 100mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E945623-500mg |
Ethyl 4-Hydroxymandelate |
68758-68-9 | 500mg |
$ 135.00 | 2022-06-05 | ||
| TRC | E945623-1g |
Ethyl 4-Hydroxymandelate |
68758-68-9 | 1g |
$ 230.00 | 2022-06-05 | ||
| Apollo Scientific | OR13893-250mg |
Ethyl 4-hydroxymandelate |
68758-68-9 | 250mg |
£15.00 | 2025-02-19 | ||
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | L05413-1g |
Ethyl 4-hydroxymandelate, 98% |
68758-68-9 | 98% | 1g |
￥987.00 | 2022-08-02 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | L05413-5g |
Ethyl 4-hydroxymandelate, 98% |
68758-68-9 | 98% | 5g |
￥3528.00 | 2022-08-02 | |
| abcr | AB178018-1 g |
Ethyl 4-hydroxymandelate, 98%; . |
68758-68-9 | 98% | 1g |
€78.40 | 2023-05-07 | |
| abcr | AB178018-5 g |
Ethyl 4-hydroxymandelate, 98%; . |
68758-68-9 | 98% | 5g |
€192.00 | 2023-05-07 |
Ethyl 4-Hydroxymandelate Related Literature
-
A. Nan,A. Bunge,M. C?rcu,A. Petran,N. D. H?dade,X. Filip Polym. Chem. 2017 8 3504
-
A. Nan,A. Bunge,M. C?rcu,A. Petran,N. D. H?dade,X. Filip Polym. Chem. 2017 8 3504
-
Shreyas Shah,Pijus K. Sasmal,Ki-Bum Lee J. Mater. Chem. B 2014 2 7685
-
Yilong Shi,Rui Zhu,Zhongwei Xue,Jiahuai Han,Shoufa Han Analyst 2019 144 4687
-
Angelique Stalmach,Christine A. Edwards,JoLynne D. Wightman,Alan Crozier Food Funct. 2013 4 52
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